Cas no 540759-86-2 (1-Propanesulfonic acid, 3,3'-[1,4-phenylenebis(oxy)]bis-)

• Product Name: 1-Propanesulfonic acid, 3,3'-[1,4-phenylenebis(oxy)]bis-
• CAS No: 540759-86-2
• MF: C₁₂H₁₈O₈S₂
• MW: 354.396522045136
• CID: 2831086
• PubChem ID: 3628963
• Update Time: 2025-04-21

1-Propanesulfonic acid, 3,3'-[1,4-phenylenebis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4872642
• DTXSID10394462
• 540759-86-2
• 3,3'-(1,4-phenylenebis(oxy))bis(propane-1-sulfonic acid)
• QLXNXXHEKAAVFV-UHFFFAOYSA-N
• 3,3'-(1,4-phenylenebis (oxy))bis(propane-1-sulfonic acid)
• 1-Propanesulfonic acid, 3,3'-[1,4-phenylenebis(oxy)]bis-

• Inchi： 1S/C12H18O8S2/c13-21(14,15)9-1-7-19-11-3-5-12(6-4-11)20-8-2-10-22(16,17)18/h3-6H,1-2,7-10H2,(H,13,14,15)(H,16,17,18)
• InChI Key： QLXNXXHEKAAVFV-UHFFFAOYSA-N
• SMILES： S(CCCOC1C=CC(=CC=1)OCCCS(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 354.04430988Da
• Monoisotopic Mass: 354.04430988Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 144Ų